(E)-3-(4-Chlorophenyl)-N-[5-cyano-7-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]prop-2-enamide
(E)-3-(4-Chlorophenyl)-N-[5-cyano-7-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]prop-2-enamide
Brand Name:
Vulcanchem
CAS No.:
872118-27-9
VCID:
VC0356507
InChI:
InChI=1S/C26H22ClN5O3/c1-17-5-3-12-32-23(17)30-25-21(26(32)34)15-19(16-28)24(31(25)13-4-14-35-2)29-22(33)11-8-18-6-9-20(27)10-7-18/h3,5-12,15H,4,13-14H2,1-2H3/b11-8+,29-24?
SMILES:
CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C=CC4=CC=C(C=C4)Cl)N3CCCOC)C#N
Molecular Formula:
C26H22ClN5O3
Molecular Weight:
487.9g/mol
(E)-3-(4-Chlorophenyl)-N-[5-cyano-7-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]prop-2-enamide
CAS No.: 872118-27-9
Main Products
VCID: VC0356507
Molecular Formula: C26H22ClN5O3
Molecular Weight: 487.9g/mol
![(E)-3-(4-Chlorophenyl)-N-[5-cyano-7-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]prop-2-enamide - 872118-27-9](/images/no_structure.jpg)
| CAS No. | 872118-27-9 |
|---|---|
| Product Name | (E)-3-(4-Chlorophenyl)-N-[5-cyano-7-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]prop-2-enamide |
| Molecular Formula | C26H22ClN5O3 |
| Molecular Weight | 487.9g/mol |
| IUPAC Name | (E)-3-(4-chlorophenyl)-N-[5-cyano-7-(3-methoxypropyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]prop-2-enamide |
| Standard InChI | InChI=1S/C26H22ClN5O3/c1-17-5-3-12-32-23(17)30-25-21(26(32)34)15-19(16-28)24(31(25)13-4-14-35-2)29-22(33)11-8-18-6-9-20(27)10-7-18/h3,5-12,15H,4,13-14H2,1-2H3/b11-8+,29-24? |
| Standard InChIKey | AZFAPZOKWQLRPN-LRMUDBEMSA-N |
| Isomeric SMILES | CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)/C=C/C4=CC=C(C=C4)Cl)N3CCCOC)C#N |
| SMILES | CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C=CC4=CC=C(C=C4)Cl)N3CCCOC)C#N |
| Canonical SMILES | CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C=CC4=CC=C(C=C4)Cl)N3CCCOC)C#N |
| PubChem Compound | 9621274 |
| Last Modified | Nov 11 2021 |
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